2-((2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[[2-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C28H31N7O3S/c1-16-7-8-21(17(2)11-16)29-26(36)15-39-28-30-22-14-24(38-6)23(37-5)13-20(22)27-31-25(33-35(27)28)9-10-34-19(4)12-18(3)32-34/h7-8,11-14H,9-10,15H2,1-6H3,(H,29,36)
• InChI Key: ZGGBJDWCPPZQHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC3=CC(=C(C=C3C4=NC(=NN42)CCN5C(=CC(=N5)C)C)OC)OC)C
• Molecular Formula: C28H31N7O3S
• Molecular Weight: 545.7 g/mol

Description

2-((2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-(2,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C28H31N7O3S and its molecular weight is 545.66. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The compound is involved in the synthesis of various heterocycles, which are evaluated for their antimicrobial, antifungal, and insecticidal activities. For instance, the synthesis of pyrazoline and pyrazole derivatives, including those bearing benzenesulfonamide moieties, has been investigated for their antimicrobial activity against a range of organisms such as E. coli, P. aeruginosa, S. aureus, and C. albicans, demonstrating significant biological potential (Hassan, 2013). Additionally, innovative heterocycles incorporating a thiadiazole moiety have been assessed for insecticidal properties against the cotton leafworm, Spodoptera littoralis, showcasing the compound's utility in agricultural applications (Fadda et al., 2017).

Anticancer and Antimicrobial Applications

Further research includes the synthesis of antipyrine-based heterocycles, evaluated for their anticancer and antimicrobial activities. This highlights the potential of these compounds in therapeutic applications, with some derivatives showing promising results in preliminary screenings (Riyadh et al., 2013).

Chemical Transformations and Derivatives

The chemical versatility of this compound allows for the creation of a wide array of derivatives through various synthetic pathways, offering insights into novel chemical structures with potential for further biological and chemical utility. These transformations often lead to compounds with unique structural features, which can be pivotal for the development of new pharmaceutical agents or materials with specific properties (El-Sherief et al., 1983).